Cas no 56384-35-1 (2-Ethoxycarbonylheptanoic acid)

• Product Name: 2-Ethoxycarbonylheptanoic acid
• CAS No: 56384-35-1
• MF: C₁₀H₁₈O₄
• MW: 202.247523784637
• CID: 2112317
• Update Time: 2023-08-04

2-Ethoxycarbonylheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(ethoxycarbonyl)heptanoic acid
• 2-Ethoxycarbonylheptanoic acid

• Inchi： 1S/C10H18O4/c1-3-5-6-7-8(9(11)12)10(13)14-4-2/h8H,3-7H2,1-2H3,(H,11,12)
• InChI Key： ZQTSFJWXIUQYHL-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)O)CCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 189
• Topological Polar Surface Area: 63.6